Cas no 65995-51-9 (2-methoxy-4-[(1E)-prop-1-en-1-yl]phenyl hexopyranoside)

• Product Name: 2-methoxy-4-[(1E)-prop-1-en-1-yl]phenyl hexopyranoside
• CAS No: 65995-51-9
• MF: C₁₆H₂₂O₇
• MW: 326.341685771942
• CID: 1697786
• PubChem ID: 6450898
• Update Time: 2025-04-21

2-methoxy-4-[(1E)-prop-1-en-1-yl]phenyl hexopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[(1E)-prop-1-en-1-yl]phenyl hexopyranoside
• 2-(hydroxymethyl)-6-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]oxane-3,4,5-triol
• 2-(hydroxymethyl)-6-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]tetrahydropyran-3,4,5-triol
• 65995-51-9
• Isoconiferin
• SCHEMBL17615400

• Inchi： 1S/C16H22O7/c1-3-4-9-5-6-10(11(7-9)21-2)22-16-15(20)14(19)13(18)12(8-17)23-16/h3-7,12-20H,8H2,1-2H3/b4-3+
• InChI Key： KEOQVSSHVYLFJO-ONEGZZNKSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=CC(/C=C/C)=CC=1OC

Computed Properties

• Exact Mass: 326.13655304g/mol
• Monoisotopic Mass: 326.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.692
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides